1-(4-Ethyl-4-methylpiperidin-1-yl)sulfonylpiperazine

• IUPAC Name: 1-(4-ethyl-4-methylpiperidin-1-yl)sulfonylpiperazine
• InChI: InChI=1S/C12H25N3O2S/c1-3-12(2)4-8-14(9-5-12)18(16,17)15-10-6-13-7-11-15/h13H,3-11H2,1-2H3
• InChI Key: OXSDWMLZUVJGKV-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CCN(CC1)S(=O)(=O)N2CCNCC2)C
• Molecular Formula: C12H25N3O2S
• Molecular Weight: 275.41 g/mol

Description

1-(4-Ethyl-4-methylpiperidin-1-yl)sulfonylpiperazine, also known as EMPSI, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to have a range of biochemical and physiological effects, making it a valuable tool for researchers in various fields. In

Mechanism of Action

1-(4-Ethyl-4-methylpiperidin-1-yl)sulfonylpiperazine acts as a selective blocker of certain types of ion channels, specifically those that are involved in the transport of calcium ions. By inhibiting these channels, 1-(4-Ethyl-4-methylpiperidin-1-yl)sulfonylpiperazine can alter the activity of neurons and other cells in the nervous system. This mechanism of action has been found to be useful for studying the function of ion channels and their role in various physiological processes.
Biochemical and Physiological Effects
1-(4-Ethyl-4-methylpiperidin-1-yl)sulfonylpiperazine has been found to have a range of biochemical and physiological effects, including the modulation of calcium signaling and the inhibition of neurotransmitter release. This compound has also been found to have potential anti-inflammatory and neuroprotective effects, making it a promising candidate for the treatment of various neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4-Ethyl-4-methylpiperidin-1-yl)sulfonylpiperazine in lab experiments is its selectivity for certain types of ion channels. This allows researchers to investigate the function of these channels in a more targeted way. However, one limitation of using 1-(4-Ethyl-4-methylpiperidin-1-yl)sulfonylpiperazine is that it can be difficult to synthesize and purify, which can limit its availability for research.

Future Directions

There are many potential future directions for research involving 1-(4-Ethyl-4-methylpiperidin-1-yl)sulfonylpiperazine. One area of interest is the development of new therapeutic agents based on this compound, particularly for the treatment of neurological and psychiatric disorders. Another area of research could focus on the use of 1-(4-Ethyl-4-methylpiperidin-1-yl)sulfonylpiperazine as a tool for investigating the function of ion channels in other physiological systems, such as the cardiovascular or immune systems. Additionally, further studies could explore the potential anti-inflammatory and neuroprotective effects of 1-(4-Ethyl-4-methylpiperidin-1-yl)sulfonylpiperazine, as well as its potential interactions with other compounds and drugs.

Synthesis Methods

1-(4-Ethyl-4-methylpiperidin-1-yl)sulfonylpiperazine can be synthesized through a multi-step process involving the reaction of piperazine with 4-ethyl-4-methyl-1-pentene, followed by the addition of sulfonyl chloride. The resulting compound can be purified through various methods, including recrystallization and column chromatography.

Scientific Research Applications

1-(4-Ethyl-4-methylpiperidin-1-yl)sulfonylpiperazine has been used in a variety of scientific research applications, including as a tool for studying the function of ion channels in the nervous system. This compound has been found to selectively block certain types of ion channels, making it useful for investigating their role in various physiological processes. 1-(4-Ethyl-4-methylpiperidin-1-yl)sulfonylpiperazine has also been studied for its potential as a therapeutic agent for various neurological and psychiatric disorders.